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Compound of Interest

Compound Name: alpha-Lactose

Cat. No.: B080435 Get Quote

An In-depth Technical Guide to Alpha-Lactose
Monohydrate
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of alpha-lactose monohydrate, a

critical excipient in the pharmaceutical industry. The document details its fundamental

properties, analytical methodologies for its characterization, and its primary applications in drug

formulation.

Core Properties of Alpha-Lactose Monohydrate
Alpha-lactose monohydrate is a disaccharide composed of galactose and glucose, existing as

a crystalline monohydrate.[1] It is widely utilized in pharmaceutical formulations as a filler and

binder due to its chemical inertness, stability, and well-characterized physical properties.[2]

Below is a summary of its key identifiers and physicochemical properties:
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Property Value Reference(s)

CAS Number 5989-81-1 [3]

Molecular Formula C₁₂H₂₂O₁₁·H₂O

Molecular Weight 360.31 g/mol [3]

Synonyms
Milk sugar, 4-O-β-D-

Galactopyranosyl-α-D-glucose

Appearance White, crystalline powder [2]

Taste Bland [1]

Hygroscopicity Low [1]

Analytical Methodologies and Experimental
Protocols
Accurate characterization of alpha-lactose monohydrate is crucial for ensuring product quality

and performance in pharmaceutical applications. The following sections detail common

experimental protocols for its analysis.

Differential Scanning Calorimetry (DSC) is a thermoanalytical technique used to measure the

difference in the amount of heat required to increase the temperature of a sample and a

reference. It is a valuable method for quantifying the amount of α-lactose monohydrate in a

mixture, based on the energy of dehydration.

Experimental Protocol:

Sample Preparation: Accurately weigh 2-4 mg of the sample into a crimped aluminum pan.

Instrumentation: Utilize a differential scanning calorimeter.

Heating Rate: Apply a constant heating rate of 10 °C/min.

Analysis: The thermal curve for α-lactose monohydrate will show a distinct endotherm for

dehydration with an onset temperature of approximately 142.2 °C and a peak maximum at
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about 144.5°C. The enthalpy of this dehydration is used to quantify the amount of the α-

monohydrate phase.

Sample Preparation DSC Analysis Quantification

Weigh 2-4 mg of sample Place in crimped aluminum pan Load into DSC instrument Heat at 10 °C/min Record thermal curve Identify dehydration endotherm (~144.5°C) Calculate enthalpy of dehydration Quantify α-lactose monohydrate content

Sample Preparation XRD Analysis Data Interpretation

Prepare powder sample Mount sample in diffractometer Scan with Cu-Kα radiation Collect diffraction pattern Identify characteristic peaks (e.g., 19.9° 2θ) Determine crystalline phase and purity
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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